![molecular formula C23H18BrNO4 B214589 1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B214589.png)
1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one
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Overview
Description
1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that has been extensively studied in the scientific community due to its potential applications in various fields, including medicine, pharmacology, and biochemistry. This compound is a member of the indole family, which is a class of organic compounds that are widely distributed in nature and have a diverse range of biological activities.
Mechanism of Action
The mechanism of action of 1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one varies depending on its application. In anticancer studies, this compound induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins. In neurodegenerative disease studies, this compound inhibits the formation of amyloid-beta peptides and alpha-synuclein fibrils by interacting with their respective monomers and preventing their aggregation. In pharmacological studies, this compound inhibits the activity of ACE by binding to its active site and preventing the conversion of angiotensin I to angiotensin II. In biochemistry studies, this compound scavenges free radicals and inhibits lipid peroxidation by donating hydrogen atoms to reactive oxygen species.
Biochemical and Physiological Effects
This compound has a diverse range of biochemical and physiological effects depending on its application. In anticancer studies, this compound induces apoptosis in cancer cells and inhibits their proliferation. In neurodegenerative disease studies, this compound inhibits the formation of amyloid-beta peptides and alpha-synuclein fibrils and prevents their aggregation. In pharmacological studies, this compound exhibits potent antihypertensive and vasodilatory effects and improves glucose metabolism and insulin sensitivity. In biochemistry studies, this compound scavenges free radicals and inhibits lipid peroxidation and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potent activity and diverse range of applications. This compound has been extensively studied and has shown promising results in various fields. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability and increase its cost.
Future Directions
There are several future directions for the study of 1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential applications in medicine, pharmacology, and biochemistry. Another direction is to study its structure-activity relationship and optimize its activity for specific applications. Additionally, the development of novel synthesis methods and the study of its toxicity and pharmacokinetics are also important future directions.
Synthesis Methods
1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one can be synthesized using various methods. One of the most common methods involves the reaction between 5-bromo-3-hydroxyindole-2-carboxylic acid and 2-(2-hydroxyphenyl)acetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with benzylamine to obtain this compound.
Scientific Research Applications
1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been extensively studied in the scientific community due to its potential applications in various fields. In medicine, this compound has been shown to exhibit anticancer properties by inducing apoptosis in cancer cells. It has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to its ability to inhibit the formation of amyloid-beta peptides and alpha-synuclein fibrils, respectively.
In pharmacology, this compound has been shown to exhibit potent antihypertensive and vasodilatory effects by inhibiting the activity of angiotensin-converting enzyme (ACE). It has also been studied as a potential treatment for diabetes due to its ability to improve glucose metabolism and insulin sensitivity.
In biochemistry, this compound has been shown to exhibit potent antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. It has also been studied as a potential treatment for inflammation due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.
properties
Molecular Formula |
C23H18BrNO4 |
---|---|
Molecular Weight |
452.3 g/mol |
IUPAC Name |
1-benzyl-5-bromo-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]indol-2-one |
InChI |
InChI=1S/C23H18BrNO4/c24-16-10-11-19-18(12-16)23(29,13-21(27)17-8-4-5-9-20(17)26)22(28)25(19)14-15-6-2-1-3-7-15/h1-12,26,29H,13-14H2 |
InChI Key |
UXJAPSRZDWQTLQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CC=C4O)O |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CC=C4O)O |
Origin of Product |
United States |
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